Cas no 5747-63-7 (Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-)
5747-63-7 structure
Product Name:Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
CAS No:5747-63-7
MF:C17H16ClN3S
MW:329.847041130066
CID:371339
PubChem ID:6453497
Update Time:2025-04-19
Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-
- Dibenzo(b,f)(1,4)thiazepine, 2-chloro-11-(1-piperazinyl)-
- 4-(2-chlorodibenzo(bf)(1,4)thiazepin-11-yl)piperazine
- 8-chloro-6-piperazin-1-ylbenzo[b][1,4]benzothiazepine
- CHEMBL3646150
- 2-chloro-11-(1-piperazinyl)dibenzo[b,f][1,4]thiazepine
- NYXDYIWPZMXTPA-UHFFFAOYSA-N
- 4-Cbtp
- DTXSID00206085
- BDBM141314
- 5747-63-7
- SCHEMBL9377234
- US8653257, 2-Chloro-11-piperazin-1-yl-dibenzo[b,f][1,4]thiazepine
-
- Inchi: 1S/C17H16ClN3S/c18-12-5-6-15-13(11-12)17(21-9-7-19-8-10-21)20-14-3-1-2-4-16(14)22-15/h1-6,11,19H,7-10H2
- InChI Key: NYXDYIWPZMXTPA-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)C(=NC1C=CC=CC=1S2)N1CCNCC1
Computed Properties
- Exact Mass: 329.07558
- Monoisotopic Mass: 329.075346
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 424
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.1
- Topological Polar Surface Area: 52.9
Experimental Properties
- Density: 1.39
- Boiling Point: 495.7°Cat760mmHg
- Flash Point: 253.6°C
- Refractive Index: 1.718
- PSA: 28.16
Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)- Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5747-63-7 (Dibenzo[b,f][1,4]thiazepine,2-chloro-11-(1-piperazinyl)-) Related Products
- 1011758-03-4(11-(4-Ethyl-1-piperazinyl)dibenzob,f1,4thiazepine Dihydrochloride)
- 945668-94-0(Quetiapine Dimer Impurity)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk